Cas no 325812-65-5 (N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide)

• Product Name: N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide
• CAS No: 325812-65-5
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 3070138
• PubChem ID: 775478
• Update Time: 2025-06-03

N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-((5,6-dimethyl-1H-benzo[d]imidazol-1-yl)sulfonyl)phenyl)acetamide
• N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide
• EU-0052279
• N-[4-(5,6-dimethylbenzimidazol-1-yl)sulfonylphenyl]ethanamide
• WAY-230580
• N-{4-[(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonyl]phenyl}acetamide
• SR-01000527298
• N-{4-[(5,6-dimethyl-1H-benzimidazol-1-yl)sulfonyl]phenyl}acetamide
• 325812-65-5
• Oprea1_667828
• STK002828
• AKOS000597292
• CHEMBL1327537
• F0777-2574
• SMR000105894
• cid_775478
• N-{4-[(5,6-DIMETHYL-1H-1,3-BENZIMIDAZOL-1-YL)SULFONYL]PHENYL}ACETAMIDE
• AG-205/13381093
• N-[4-(5,6-dimethylbenzimidazol-1-yl)sulfonylphenyl]acetamide
• SR-01000527298-1
• HMS1677I04
• HMS2348L08
• Oprea1_229355
• BDBM33631
• Z199510662
• N-[4-[(5,6-dimethyl-1-benzimidazolyl)sulfonyl]phenyl]acetamide
• MLS000109961

• Inchi： 1S/C17H17N3O3S/c1-11-8-16-17(9-12(11)2)20(10-18-16)24(22,23)15-6-4-14(5-7-15)19-13(3)21/h4-10H,1-3H3,(H,19,21)
• InChI Key： BAAPLUPRPGCAEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1C=NC2C=C(C)C(C)=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 343.09906259Da
• Monoisotopic Mass: 343.09906259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.4Ų

Additional information on N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide

Professional Introduction to N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide (CAS No. 325812-65-5)

N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 325812-65-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of a sulfonyl group and a benzodiazole moiety in its structure suggests a potential for interaction with various biological targets, making it an intriguing subject for medicinal chemistry research.

The molecular structure of N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide can be broken down into several key functional groups that contribute to its chemical behavior. The acetamide moiety is known for its ability to enhance the solubility and bioavailability of compounds, while the sulfonylphenyl group often serves as a pharmacophore in many drug molecules. Additionally, the incorporation of a 5,6-dimethyl-1H-1,3-benzodiazol-1-yl substituent introduces a rigid aromatic system that can influence the compound's binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological and inflammatory disorders. The benzodiazole scaffold, in particular, has been extensively studied for its anxiolytic and sedative properties. The derivative N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide combines this well-known scaffold with additional functional groups that may enhance its pharmacological profile. This combination has led to interest in exploring its potential as an intermediate in the synthesis of more complex drug candidates.

The synthesis of N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis typically include the formation of the sulfonyl group followed by the introduction of the acetamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzodiazole ring system efficiently. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for further study.

One of the most compelling aspects of N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide is its potential as a lead compound for drug development. Researchers have been particularly interested in its interaction with enzymes and receptors involved in pain signaling and inflammation. Preliminary computational studies suggest that this compound may bind to specific sites on target proteins with high affinity, modulating their activity in ways that could lead to therapeutic benefits. These findings are supported by experimental data from cell-based assays that demonstrate promising pharmacological effects.

The impact of structural modifications on the biological activity of N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide has been a focal point of recent investigations. By varying substituents on the benzodiazole ring or introducing additional functional groups at different positions on the molecule, researchers aim to fine-tune its pharmacokinetic properties and reduce potential side effects. Such modifications are critical for developing drug candidates that are not only effective but also safe for clinical use. The flexibility offered by this compound's structure provides a rich foundation for exploring diverse chemical space.

The role of computational chemistry in understanding the behavior of N-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)sulfonylphenyl}acetamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets at the atomic level. These predictions guide experimental efforts by providing insights into binding modes and affinity profiles. Furthermore, virtual screening methods have been used to identify derivatives with enhanced potency or selectivity based on the properties of N-{4-(5,6-dimethyl-1H-1,3-benzodiazol...